Cas no 50562-19-1 (2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol)

• Product Name: 2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol
• CAS No: 50562-19-1
• MF: C₈H₆F₄O
• MW: 194.126256465912
• MDL: MFCD00615801
• CID: 364642
• PubChem ID: 11148246
• Update Time: 2025-09-26

2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-fluoro-a-(trifluoromethyl)-
• 2,2,2-trifluoro-1-(4-fluorophenyl)ethanol
• BDQHSIMDNYIOMB-UHFFFAOYSA-N
• 1-fluoro-4-(2,2,2-trifluoro-1-hydroxyethyl)benzene
• p-fluorophenyl-trifluoromethyl carbinol
• SY241750
• AB0079970
• 1-(4-Fluorophenyl)-2,2,2-trifluoroethanol
• 2,2,2-trifluoro-1-(4-fluoro-phenyl)ethanol
• 2,2,2-trifluoro-1-(4-fluorophenyl)-ethanol
• 4-Fluoro-alpha-(trifluoromethyl)benzyl Alcohol
• 2,2,2-Trifluoro-1-(4-fluorophenyl)ethan-1-ol
• 2,2,2-trifluoro-1(R
• 2,2,2-trifluoro-1(RS)-(4-fluorophenyl)ethanol
• DTXSID10456897
• SCHEMBL1272266
• Benzeneethanol, 2,2,2-trifluoro-1-(4-fluorophenyl)
• AKOS010335329
• CS-0120240
• 50562-19-1
• UWPQXLXYICIIIH-UHFFFAOYSA-N
• AS-41523
• (R)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethan-1-ol
• EN300-221937
• 17556-41-1
• MFCD00615801
• 2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol

• MDL： MFCD00615801
• Inchi： 1S/C8H6F4O/c9-6-3-1-5(2-4-6)7(13)8(10,11)12/h1-4,7,13H
• InChI Key： BDQHSIMDNYIOMB-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)F)O)(F)F

Computed Properties

• Exact Mass: 194.03547746g/mol
• Monoisotopic Mass: 194.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol

Comprehensive Overview of 2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol (CAS No. 50562-19-1)

2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol (CAS No. 50562-19-1) is a fluorinated aromatic alcohol with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique molecular structure, featuring both trifluoromethyl and fluorophenyl groups, makes it a valuable intermediate in synthetic chemistry. This compound is particularly notable for its role in the development of bioactive molecules, where its fluorine substituents enhance metabolic stability and lipophilicity.

The growing demand for fluorinated compounds in drug discovery has placed 2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol in the spotlight. Researchers are increasingly exploring its potential in designing enzyme inhibitors and receptor modulators, driven by the need for more efficient and targeted therapies. Its CAS No. 50562-19-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemical research.

One of the key advantages of this compound lies in its structural versatility. The presence of both fluorine atoms and a hydroxyl group allows for diverse functionalization, enabling chemists to tailor its properties for specific applications. For instance, it has been utilized in the synthesis of chiral auxiliaries and asymmetric catalysts, which are critical in producing enantiomerically pure pharmaceuticals.

In recent years, the compound has garnered attention in the context of green chemistry and sustainable synthesis. With the pharmaceutical industry under pressure to reduce its environmental footprint, 2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol has been studied for its potential in atom-efficient reactions and catalytic processes. These advancements align with global trends toward eco-friendly manufacturing practices.

Another area of interest is the compound's role in material science. Its fluorinated backbone contributes to the development of high-performance polymers and coatings with enhanced durability and resistance to harsh conditions. This has led to its exploration in industries ranging from electronics to aerospace, where thermal stability and chemical resistance are paramount.

From a commercial perspective, CAS No. 50562-19-1 is often associated with high-purity synthesis and custom manufacturing. Suppliers and contract research organizations (CROs) frequently highlight its availability in various grades, catering to both research-scale and industrial-scale applications. This flexibility makes it a preferred choice for laboratories and production facilities alike.

Looking ahead, the compound's potential in bioconjugation and prodrug design is being actively investigated. As the demand for targeted drug delivery systems grows, 2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol could play a pivotal role in developing next-generation therapeutics. Its compatibility with click chemistry and other modular synthetic approaches further enhances its appeal.

In summary, 2,2,2-Trifluoro-1-(4-fluorophenyl)ethanol (CAS No. 50562-19-1) is a multifaceted compound with broad applications across multiple industries. Its fluorine-rich structure, combined with its synthetic adaptability, positions it as a key player in advancing both chemical research and industrial innovation. As scientific and technological landscapes evolve, this compound is likely to remain at the forefront of cutting-edge developments.